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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596073

Despite its commercial availability, a comprehensive review of scientific literature reveals no
primary research detailing the discovery, isolation, or characterization of a compound referred
to as "Enhydrin chlorohydrin" or "Chloroenhydrin.” This technical overview addresses the
current state of knowledge and the significant information gap surrounding this putative
molecule.

Researchers, scientists, and drug development professionals seeking information on
"Enhydrin chlorohydrin” will find a conspicuous absence of peer-reviewed studies. While
several chemical suppliers list a compound with the CAS number 38230-99-8 and a molecular
formula of C23H29ClO10, the foundational scientific evidence for its existence, natural or
synthetic, remains elusive. This document summarizes the available information and highlights
the critical need for primary research to validate the claims made by commercial entities.

Commercial Availability and Contradictory
Information

A handful of chemical suppliers market a product named "Enhydrin chlorohydrin" or
"Chloroenhydrin." One supplier, Amsbio, presents conflicting information, stating that the
compound is a natural product from Smallanthus sonchifolius (commonly known as yacon)
while also claiming it is prepared from Arthrobacter luteus. Such inconsistencies, coupled with
the lack of supporting scientific literature, raise significant questions about the compound's
origin and identity.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15596073?utm_src=pdf-interest
https://www.benchchem.com/product/b15596073?utm_src=pdf-body
https://www.benchchem.com/product/b15596073?utm_src=pdf-body
https://www.benchchem.com/product/b15596073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The Parent Compound: Enhydrin

In contrast to its purported chlorinated derivative, Enhydrin is a well-documented sesquiterpene
lactone naturally occurring in Smallanthus sonchifolius. Scientific literature extensively covers
its isolation from this plant species, its chemical structure, and its various biological activities,
including trypanocidal and potential anti-diabetic properties.

The Chlorohydrin Moiety

Chlorohydrins are a class of chemical compounds containing both a chlorine atom and a
hydroxyl group attached to adjacent carbon atoms. While naturally occurring chlorinated
sesquiterpene lactones have been identified from various plant sources, a specific "Enhydrin
chlorohydrin" has not been reported in any peer-reviewed study of Smallanthus sonchifolius
or any other natural source.

Unraveling the CAS Number

The CAS number 38230-99-8 is consistently associated with the commercially available
"Enhydrin chlorohydrin." However, a thorough search of scientific databases, including
SciFinder and PubChem, for this specific CAS number does not yield any primary research
articles or patents that describe its synthesis, isolation from a natural source, or detailed
characterization.

A Call for Primary Research

The absence of a foundational scientific publication for "Enhydrin chlorohydrin” presents a
significant challenge for the scientific community. Without access to the primary data, it is
impossible to provide a detailed technical guide that includes:

» Verified Experimental Protocols: Methodologies for the discovery, isolation, and purification
of the compound.

o Quantitative Data: Spectroscopic data (NMR, MS, IR), purity analysis, and yield from either
natural extraction or chemical synthesis.

 Biological Activity Data: Verified in vitro or in vivo data on its mechanism of action or
therapeutic potential.
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» Signaling Pathways and Workflows: Diagrams illustrating its biological interactions or the
process of its discovery.

Conclusion

The entity known as "Enhydrin chlorohydrin” exists in a scientific vacuum. While it is offered
for sale, the lack of any supporting peer-reviewed research makes it impossible to validate its
structure, origin, or biological properties. The information available from commercial suppliers is
not a substitute for rigorous scientific investigation and publication. Therefore, this document
serves not as a guide to a known compound, but as a statement on the current, enigmatic
status of "Enhydrin chlorohydrin" and a call for the foundational research required to bring it
into the realm of verified scientific knowledge. Until such research is published, any use of this
compound should be approached with caution and a clear understanding of its unverified
nature.

« To cite this document: BenchChem. [The Enigmatic Case of Enhydrin Chlorohydrin: A
Search for Scientific Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596073#discovery-and-isolation-of-enhydrin-
chlorohydrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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